[(2,4-Dimethoxyphenyl)methyl](prop-2-en-1-yl)amine hydrochloride

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]prop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C12H17NO2.ClH/c1-4-7-13-9-10-5-6-11(14-2)8-12(10)15-3;/h4-6,8,13H,1,7,9H2,2-3H3;1H
• InChI Key: XEQPYROWUWYGDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNCC=C)OC.Cl
• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol

Description

[(2,4-Dimethoxyphenyl)methyl](prop-2-en-1-yl)amine hydrochloride, also known as DOM, is a psychoactive drug that belongs to the family of substituted amphetamines. It was first synthesized in the 1960s and has since been used in scientific research to study the effects of serotonin on the brain.

Mechanism of Action

Target of Action

It’s known that this compound is a derivative of phenethylamine , which primarily targets the central nervous system and functions as a neuromodulator or neurotransmitter.

Mode of Action

It’s known that phenethylamine derivatives can interact with their targets by binding to receptors and influencing the release or uptake of neurotransmitters .

Biochemical Pathways

Phenethylamine derivatives are known to affect pathways related to neurotransmission, particularly those involving monoamines .

Pharmacokinetics

Phenethylamine derivatives are generally known to be rapidly absorbed and distributed in the body, metabolized primarily in the liver, and excreted via the kidneys .

Result of Action

Phenethylamine derivatives are known to influence neurotransmission, which can result in various physiological effects depending on the specific receptors and neurotransmitters involved .

Advantages and Limitations for Lab Experiments

[(2,4-Dimethoxyphenyl)methyl](prop-2-en-1-yl)amine hydrochloride has several advantages for use in lab experiments. It is a potent and selective agonist of the 5-HT2A receptor, which makes it a useful tool for studying the effects of serotonin on the brain. However, there are also limitations to using the drug in lab experiments. It is a controlled substance, which means that it is difficult to obtain and requires special permits and licenses. Additionally, the drug has psychoactive effects, which can make it difficult to control for confounding variables in experiments.

Future Directions

There are several future directions for research on [(2,4-Dimethoxyphenyl)methyl](prop-2-en-1-yl)amine hydrochloride. One area of research is the development of new drugs that target the serotonin system. By studying the effects of this compound on serotonin receptors, researchers can gain a better understanding of how these receptors work and how they can be targeted to treat various mental health disorders. Another area of research is the development of new techniques for studying the brain. Advances in imaging technology and other techniques may allow researchers to gain a better understanding of how this compound affects the brain and how it can be used to treat mental health disorders.

Synthesis Methods

[(2,4-Dimethoxyphenyl)methyl](prop-2-en-1-yl)amine hydrochloride can be synthesized using various methods. One of the most common methods is the reduction of 2,4-dimethoxybenzyl cyanide with lithium aluminum hydride, followed by reaction with propenylmagnesium bromide and hydrochloric acid. The resulting product is then purified through recrystallization.

Scientific Research Applications

[(2,4-Dimethoxyphenyl)methyl](prop-2-en-1-yl)amine hydrochloride has been used in scientific research to study the effects of serotonin on the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. By studying the effects of this compound on serotonin receptors, researchers can gain a better understanding of how serotonin affects the brain and how it can be manipulated to treat various mental health disorders.